N-ethyl-4-(3-(4-methylpiperidin-1-yl)-3-oxopropyl)benzenesulfonamide

• IUPAC Name: N-ethyl-4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]benzenesulfonamide
• InChI: InChI=1S/C17H26N2O3S/c1-3-18-23(21,22)16-7-4-15(5-8-16)6-9-17(20)19-12-10-14(2)11-13-19/h4-5,7-8,14,18H,3,6,9-13H2,1-2H3
• InChI Key: HQYHGSUATNWHKI-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)N2CCC(CC2)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol
• Solubility: 49 [ug/mL] (The mean of the results at pH 7.4)

Description

N-ethyl-4-(3-(4-methylpiperidin-1-yl)-3-oxopropyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly known as EPPS and has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of EPPS is not fully understood. However, it is believed to interact with negatively charged surfaces, such as those found on proteins and DNA, through its sulfonamide group. This interaction may enhance the solubility and stability of these molecules, leading to improved experimental outcomes.
Biochemical and Physiological Effects:
EPPS has been shown to have minimal toxicity in vitro and in vivo. It has been used at concentrations up to 100 mM in various experiments without any observed adverse effects. EPPS has been shown to improve the solubility and stability of proteins, as well as enhance the efficiency of gene delivery in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of EPPS is its ability to enhance the solubility and stability of proteins, making it a useful tool for protein crystallization studies. EPPS has also been shown to improve the efficiency of gene delivery in vitro, making it a potential candidate for gene therapy research. However, one limitation of EPPS is that it may interact with negatively charged surfaces other than proteins and DNA, potentially leading to unwanted effects in certain experimental settings.

Future Directions

There are several future directions for research involving EPPS. One potential area of study is the use of EPPS in the development of new protein crystallization methods. Another area of study is the use of EPPS in the development of new gene delivery vectors for gene therapy. Additionally, further studies are needed to fully understand the mechanism of action of EPPS and its potential interactions with other molecules in various experimental settings.

Synthesis Methods

EPPS can be synthesized through a multi-step process involving the reaction of 4-methylpiperidine with ethyl 4-chloro-3-oxobutanoate to form N-ethyl-4-(4-methylpiperidin-1-yl)-3-oxobutamide. This intermediate is then reacted with benzenesulfonyl chloride to obtain the final product, N-ethyl-4-(3-(4-methylpiperidin-1-yl)-3-oxopropyl)benzenesulfonamide.

Scientific Research Applications

EPPS has been studied for its potential use in various scientific research applications. It has been shown to enhance the solubility and stability of proteins, making it a useful tool for protein crystallization studies. EPPS has also been shown to improve the efficiency of gene delivery in vitro, making it a potential candidate for gene therapy research.